Cas no 770-00-3 (Pyrazinecarboxylic acid, methyl ester, 4-oxide)

• Product Name: Pyrazinecarboxylic acid, methyl ester, 4-oxide
• CAS No: 770-00-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 536916
• PubChem ID: 565876
• Update Time: 2025-04-19

Pyrazinecarboxylic acid, methyl ester, 4-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, methyl ester, 4-oxide
• 3-(Methoxycarbonyl)pyrazine 1-oxide
• METHYL2-PYRAZINECARBOXYLATE4-OXIDE
• 2-Methoxycarbonylpyrazine 4-Oxide
• 3-Methoxycarbonylpyrazine 1-oxide
• 3-methoxycarbonylpyrazine-1-oxide
• methyl 4-oxy-2-pyrazinecarboxylate
• Methyl pyrazinecarboxylate 4-oxide
• methyl-4-oxy-2-pyrazinecarboxylate
• Methyl 2-pyrazinecarboxylate 4-oxide
• AKOS006274969
• 770-00-3
• 2-carbomethoxy-pyrazine 4-oxide
• SCHEMBL1134519
• OSM-S-148
• 4-oxido-pyrazin-4-ium-2-carboxylic acid methyl ester

• Inchi： 1S/C6H6N2O3/c1-11-6(9)5-4-8(10)3-2-7-5/h2-4H,1H3
• InChI Key： ZTAQCRRTNOJVIU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=[N+](C=CN=1)[O-])=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65000
• LogP: 0.29670